Cas no 50347-36-9 (bismuth(3+) hydroxide 5-nitroquinolin-8-olate (1:2:1))
50347-36-9 structure
Product Name:bismuth(3+) hydroxide 5-nitroquinolin-8-olate (1:2:1)
CAS No:50347-36-9
MF:C9H7BiN2O5
MW:432.142659425735
CID:1568563
PubChem ID:206525
Update Time:2025-04-21
bismuth(3+) hydroxide 5-nitroquinolin-8-olate (1:2:1) Chemical and Physical Properties
Names and Identifiers
-
- bismuth(3+) hydroxide 5-nitroquinolin-8-olate (1:2:1)
- bismuth,5-nitroquinolin-8-olate,dihydroxide
- Nitro-5 bismutho-oxy-8 quinoleine
- DTXSID10198402
- 50347-36-9
- Dihydroxy(5-nitro-8-quinolinolato-N(sup 1),O(sup 8))bismuth (T-4)
- Bismuth, dihydroxy(5-nitro-8-quinolinolato-N(sup 1),O(sup 8))-, (T-4)-
- Nitro-5 bismutho-oxy-8 quinoleine [French]
-
- Inchi: 1S/C9H6N2O3.Bi.2H2O/c12-8-4-3-7(11(13)14)6-2-1-5-10-9(6)8;;;/h1-5,12H;;2*1H2/q;+3;;/p-3
- InChI Key: GJZVOWPONDFSBZ-UHFFFAOYSA-K
- SMILES: [Bi+3].[O-]C1=CC=C(C2=CC=CN=C21)[N+](=O)[O-].[OH-].[OH-]
Computed Properties
- Exact Mass: 432.01551
- Monoisotopic Mass: 432.016
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- Boiling Point: 419°C at 760 mmHg
- Flash Point: 207.2°C
- PSA: 139.09
bismuth(3+) hydroxide 5-nitroquinolin-8-olate (1:2:1) Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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